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Compound of Interest

Compound Name: 1,2-Bis(trichlorosilyl)ethane

Cat. No.: B1205221 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for 1,2-Bis(trichlorosilyl)ethane

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a comprehensive

overview of the safety data for 1,2-Bis(trichlorosilyl)ethane (CAS No. 2504-64-5), a versatile

silane compound used in various industrial and research applications, including as an

intermediate for silicones and as a coupling agent.[1][2]

Chemical and Physical Properties
1,2-Bis(trichlorosilyl)ethane is a colorless crystal or a white to light yellow powder or solid.[1]

[2] It is important to note its physical properties for safe handling and storage.
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Property Value

Molecular Formula C₂H₄Cl₆Si₂[2][3]

Molecular Weight 296.94 g/mol [3]

Melting Point 27-29 °C (lit.)[1]

Boiling Point 202 °C (lit.)[1]

Density 1.483 g/mL at 25 °C (lit.)[1]

Refractive Index n20/D 1.475 (lit.)[1]

Flash Point 65 °C[4]

Vapor Pressure 0.492 mmHg at 25°C[5]

Hazard Identification and Classification
1,2-Bis(trichlorosilyl)ethane is classified as a hazardous chemical.[6] It is corrosive and

combustible.[7][8] The following table summarizes its GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[3][6]

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage.[6]

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation.[6]

Flammable Liquids 4 H227: Combustible liquid.[3]

GHS Pictograms: GHS05 (Corrosion)

Signal Word: Danger[3]

NFPA 704 Rating:
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Health: 3 (Short exposure could cause serious temporary or moderate residual injury)[3]

Flammability: 2 (Must be moderately heated or exposed to relatively high ambient

temperature before ignition can occur)[3]

Reactivity: 0 (Normally stable, even under fire exposure conditions, and is not reactive with

water)[3]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with 1,2-
Bis(trichlorosilyl)ethane.

Handling:

Wear appropriate personal protective equipment (PPE).[3]

Use only in a well-ventilated area or under a chemical fume hood.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.[3][6]

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[3][6]

Do not allow contact with water.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep the container tightly closed.[3]

Store under an inert atmosphere.[6]

Keep away from incompatible materials such as alcohols, amines, and oxidizing agents.[6]

Store in a corrosives area.[6]
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Safe Handling Proper Storage

Start Handling

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Step 1

Use in Well-Ventilated Area
(Fume Hood)

Step 2

Keep Away from Ignition Sources

Step 3

Avoid Contact with Water

Step 4

Wash Thoroughly After Handling

Step 5

End Handling

Begin Storage

Store in Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed

Store Under Inert Gas

Separate from Incompatible Materials
(Alcohols, Amines, Oxidizers)

End Storage

Click to download full resolution via product page

Logical workflow for safe handling and storage procedures.

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.
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First-Aid Measures:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Wash contaminated clothing before reuse. Consult a physician.[3][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an

unconscious person. Immediately call a POISON CENTER or doctor/physician.[3][6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, CO₂, or alcohol-resistant foam.[6]

Specific Hazards: Reacts violently with water.[3] Hazardous decomposition products include

carbon oxides, hydrogen chloride gas, and silicon oxides.[3]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid breathing dust.[3]

Environmental Precautions: Do not let the product enter drains.[3]

Methods for Cleaning Up: Sweep up and shovel. Do not flush with water. Keep in suitable,

closed containers for disposal.[3]
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Personal Exposure Spill or Leak Fire

Emergency Event

Inhalation Skin Contact Eye Contact Ingestion Accidental Release Fire Event

fresh_air

Move to Fresh Air remove_clothing

Remove Contaminated Clothing

rinse_eyes

Rinse Eyes with Water

no_vomit

Do NOT Induce Vomiting

evacuate

Evacuate Area

extinguish

Use Dry Chemical, CO2, or Foam

Seek Medical Attention

Consult Physician

rinse_skin

Rinse Skin with Water

Call POISON CENTER/Doctor

Call POISON CENTER

ppe_spill

Wear PPE

contain

Contain Spill

cleanup

Clean Up without Water

dispose

Dispose in Closed Containers

scba

Wear SCBA

cool_containers

Cool Containers with Water Mist

Click to download full resolution via product page

Flowchart of emergency response procedures.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended.
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Protection Type Specification

Eye/Face Protection Use chemical safety goggles and a face shield.

Skin Protection
Handle with gloves. Wear appropriate protective

clothing to prevent skin exposure.[3][6]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[6]

Stability and Reactivity
Understanding the chemical stability and reactivity of 1,2-Bis(trichlorosilyl)ethane is crucial

for preventing hazardous reactions.

Chemical Stability: Stable under recommended storage conditions.[3]

Reactivity: Reacts violently with water.[3][6]

Conditions to Avoid: Exposure to moisture.[3]

Incompatible Materials: Alcohols, amines, and oxidizing agents.[6]

Hazardous Decomposition Products: Carbon oxides, hydrogen chloride gas, silicon oxides.

[3]

Toxicological and Ecological Information
Toxicity: This substance causes severe skin burns and eye damage.[3] Inhalation may cause

respiratory irritation.[6] No components of this product present at levels greater than or equal

to 0.1% are identified as probable, possible or confirmed human carcinogens by IARC.[3]

Ecotoxicity: No data available. Do not let the product enter drains.[3]

Persistence and Degradability: This substance/mixture contains no components considered

to be either persistent, bioaccumulative and toxic (PBT), or very persistent and very
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bioaccumulative (vPvB) at levels of 0.1% or higher.[3]

Disposal Considerations
Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3] The

material can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[3] Dispose of the container as unused

product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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